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Compound of Interest

Compound Name: (S)-(+)-2-methoxypropanol

Cat. No.: B039319 Get Quote

Essential Safety and Handling Guide for (S)-
(+)-2-Methoxypropanol
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of (S)-(+)-2-Methoxypropanol. It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Operational Plan: Handling (S)-(+)-2-
Methoxypropanol
(S)-(+)-2-Methoxypropanol is a flammable liquid and requires careful handling to prevent

personal injury and property damage.

1. Engineering Controls and Ventilation:

Work in a well-ventilated area.[1][2]

Use a chemical fume hood for all operations.

Employ explosion-proof electrical, ventilating, and lighting equipment.[1][3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety goggles with side shields or a face shield.[2][3]
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Skin Protection:

Wear chemical-resistant gloves. Nitrile or butyl rubber gloves are recommended.[2]

Wear a lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors.

3. Safe Handling Practices:

Keep away from heat, sparks, open flames, and other ignition sources.[1][3]

Use only non-sparking tools.[1][3]

Ground and bond containers and receiving equipment to prevent static discharge.[1][3]

Avoid contact with skin and eyes.[2]

Avoid breathing vapors or mists.[2]

Keep containers tightly closed when not in use.[1][3]

4. Storage:

Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[1][2]

Keep containers tightly closed.[1][3]

Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
In Case of Skin Contact: Immediately remove all contaminated clothing and rinse the skin

with plenty of water for at least 15 minutes.[1][3] If skin irritation persists, seek medical

attention.[1]

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

including under the eyelids.[1] Seek immediate medical attention.
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In Case of Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1]

In Case of Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2] Seek immediate

medical attention.[1]

In Case of a Spill: Eliminate all ignition sources.[4] Absorb the spill with a non-combustible

material like sand or earth and place it in a suitable container for disposal.[2]

Disposal Plan
Dispose of (S)-(+)-2-Methoxypropanol and any contaminated materials in accordance with

all applicable federal, state, and local regulations.[1]

It is recommended to use a licensed professional waste disposal service.

Do not dispose of it down the drain or into the environment.

Quantitative Data for (S)-(+)-2-Methoxypropanol
Property Value Source

CAS Number 116422-39-0 [1]

Molecular Formula C₄H₁₀O₂ [5]

Molecular Weight 90.12 g/mol [5]

Appearance Clear, colorless liquid [5]

Boiling Point 118 °C [5]

Flash Point 33 °C [5]

Density 0.938 g/cm³ [5]

UN Number 3092 [2]
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PPE Selection for (S)-(+)-2-Methoxypropanol

Hazard Assessment

PPE Selection

Respiratory Protection

Final Check

Start: Handling
(S)-(+)-2-Methoxypropanol

Assess the Task:
- Scale of work

- Potential for splashing
- Ventilation adequacy

Eye Protection:
Safety Goggles with Side Shields

(or Face Shield for splash risk)

Hand Protection:
Chemical-Resistant Gloves
(e.g., Nitrile, Butyl Rubber)

Body Protection:
Lab Coat or

Chemical-Resistant Apron

Is Ventilation Inadequate
or Aerosol Generation Likely?

Final Check:
- All PPE is correctly fitted

- User is trained
- Emergency equipment is accessible

Yes

 Yes

No

 No

Use NIOSH-Approved
Organic Vapor Respirator

Standard PPE Sufficient

Proceed with Work

Click to download full resolution via product page

Caption: PPE selection workflow for (S)-(+)-2-methoxypropanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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